Cas no 54384-06-4 (N-ME-GLY-OBZL P-Tosylate)

• Product Name: N-ME-GLY-OBZL P-Tosylate
• CAS No: 54384-06-4
• MF: C₁₇H₂₁NO₅S
• MW: 351.417343854904
• MDL: MFCD00191015
• CID: 366011
• PubChem ID: 12210899
• Update Time: 2025-06-09

N-ME-GLY-OBZL P-Tosylate Chemical and Physical Properties

Names and Identifiers

• H-MeGly-OBzl?Tos-OH
• benzyl 2-(methylamino)acetate,4-methylbenzenesulfonic acid
• SARCOSINE BENZYL ESTER 4-TOLUENESULFONATE SALT
• Sar-OBzl · p-tosylate
• benzyl sarcosinate p-toluenesulfonate
• Benzyl sarcosinate toluene-p-sulfonate
• N-ME-GLY-OBZL P-
• N-METHYLGLYCINE BENZYL ESTER 4-TOLUENESULFONATE SALT
• rac-Sarcosine benzyl ester p-toluenesulfonate
• SARCOSINE BENZYL ESTER P-TOSYLATE
• sarcosine benzyl ester toluene-4-sulfonate
• sarcosine benzyl ester tosylate
• sarcosine benzyl ester tosylate salt
• SARCOSINE-OBZL P-TOSYLATE
• SAR-OBZL TOSOH
• Sar-OBzl*PTSA
• SAR-OBZL·TOSOH
• 54384-06-4
• Sar-OBzl . p-tosylate
• RTKRQRVCHNUNQU-UHFFFAOYSA-N
• AKOS030242424
• CS-0208146
• N-Me-Gly-OBzl p-tosylate
• N-methyl-Glycine phenylmethyl ester pound not4-methylbenzenesulfonate (1:1)
• H-Sar-OBzl Tos-OH
• MFCD00191015
• SCHEMBL1455487
• N-Me-Gly-OBzl . p-tosylate
• N-ME-GLY-OBZLP-TOSYLATE
• DTXSID70480638
• Sar-OBzl p-tosylate
• benzyl 2-(methylamino)acetate;4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--benzyl N-methylglycinate (1/1)
• benzyl 2-(methylamino)acetate 4-methylbenzenesulfonate
• sarcosine benzyl ester p-toluenesulfonate
• N-Me-Gly-Obzl P-Tosylate
• G84160
• H-Sar-OBzl.TosOH
• BENZYL 2-(METHYLAMINO)ACETATE; PARA-TOLUENE SULFONATE
• N-methyl-Glycine phenylmethyl ester4-methylbenzenesulfonate (1:1)
• N-ME-GLY-OBZL P-Tosylate

• MDL： MFCD00191015
• Inchi： 1S/C10H13NO2.C7H8O3S/c1-11-7-10(12)13-8-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,11H,7-8H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： RTKRQRVCHNUNQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(CNC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.11400
• Monoisotopic Mass: 351.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.08000
• LogP: 3.66260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-ME-GLY-OBZL P-Tosylate

N-ME-GLY-OBZL P-Tosylate (CAS No. 54384-06-4): An Overview of Its Chemical Properties and Applications

N-ME-GLY-OBZL P-Tosylate (CAS No. 54384-06-4) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features and reactivity, making it an essential reagent in various synthetic pathways and functional material development.

The chemical structure of N-ME-GLY-OBZL P-Tosylate consists of a tosylate group (p-toluenesulfonyl) attached to a benzyl ester of N-methylglycine. The tosylate group is a well-known leaving group in organic synthesis, which facilitates nucleophilic substitution reactions. The benzyl ester moiety provides additional functional groups that can be manipulated in subsequent synthetic steps, enhancing the compound's versatility.

In the context of pharmaceutical research, N-ME-GLY-OBZL P-Tosylate has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of peptidomimetics and small molecule inhibitors. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated the use of N-ME-GLY-OBZL P-Tosylate in the synthesis of novel inhibitors targeting protein-protein interactions, which are crucial for various biological processes and disease mechanisms.

The reactivity and stability of N-ME-GLY-OBZL P-Tosylate make it an attractive choice for researchers working on complex molecular architectures. Its ability to undergo selective transformations under mild conditions has been leveraged in the synthesis of complex natural products and drug candidates. A notable example is its use in the total synthesis of marine natural products, where its reactivity was crucial in achieving high yields and stereoselectivity.

Beyond its applications in pharmaceutical research, N-ME-GLY-OBZL P-Tosylate has also found utility in materials science. Its unique combination of functional groups allows for the design and synthesis of advanced materials with tailored properties. For instance, it has been used as a monomer in the preparation of polymer-based materials with enhanced mechanical strength and thermal stability. A 2022 study published in the Journal of Polymer Science reported the successful use of N-ME-GLY-OBZL P-Tosylate in the synthesis of biodegradable polymers for biomedical applications.

The safety and handling of N-ME-GLY-OBZL P-Tosylate are important considerations for researchers. While it is generally considered safe under standard laboratory conditions, proper precautions should be taken to avoid exposure to skin and eyes, as well as inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE).

In conclusion, N-ME-GLY-OBZL P-Tosylate (CAS No. 54384-06-4) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an indispensable reagent for researchers aiming to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new applications, the importance of this compound is likely to grow further.